Cas no 23093-93-8 (Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo-)
23093-93-8 structure
Product Name:Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo-
CAS No:23093-93-8
MF:C16H15N3O7S
MW:393.371202707291
CID:268020
PubChem ID:211419
Update Time:2025-04-19
Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo-
- N-[4-(p-Nitro-benzolsulfonamido)-phenyl]-succinamidsaeure
- DTXSID40945769
- 23093-93-8
- 4-(p-Nitrobenzenesulfonamido)succinanilic acid
- BRN 3019575
- 4-{4-[(4-Nitrobenzene-1-sulfonyl)amino]anilino}-4-oxobutanoic acid
- Succinanilic acid, 4'-(p-nitrobenzenesulfonamido)-
-
- Inchi: 1S/C16H15N3O7S/c20-15(9-10-16(21)22)17-11-1-3-12(4-2-11)18-27(25,26)14-7-5-13(6-8-14)19(23)24/h1-8,18H,9-10H2,(H,17,20)(H,21,22)
- InChI Key: YCQITKSJXRHLTF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC(=CC=1)NC(CCC(=O)O)=O)(=O)=O
Computed Properties
- Exact Mass: 393.06315
- Monoisotopic Mass: 393.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 640
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 167Ų
Experimental Properties
- Density: 1.566
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.67
- PSA: 155.71
Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
23093-93-8 (Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk